2-((5-(4-methoxyphenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C22H18F3N5O3S2/c1-13-28-29-20(35-13)27-19(31)12-34-21-26-11-18(14-3-7-16(32-2)8-4-14)30(21)15-5-9-17(10-6-15)33-22(23,24)25/h3-11H,12H2,1-2H3,(H,27,29,31)
• InChI Key: CFMQJHIPMHLNLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC=C(N2C3=CC=C(C=C3)OC(F)(F)F)C4=CC=C(C=C4)OC
• Molecular Formula: C22H18F3N5O3S2
• Molecular Weight: 521.5 g/mol
• CAS No.: 1226454-95-0

Description

2-((5-(4-methoxyphenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H18F3N5O3S2 and its molecular weight is 521.53. The purity is usually 95%.
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Scientific Research Applications

Biochemical Interactions and Therapeutic Potentials

• Adenosine A3 Receptor Antagonism : Derivatives of the compound have shown significant selectivity and affinity as antagonists for the human adenosine A3 receptor, which plays a crucial role in various physiological and pathological processes. The modification of the compound with specific groups enhances its binding affinity, demonstrating its potential in therapeutic applications targeting the adenosine receptor pathway (Jung et al., 2004).

• Antioxidant and Antimicrobial Properties : Novel derivatives of this compound have been synthesized and tested for their antioxidant and antimicrobial activities. The studies found that certain modifications on the thiadiazol and thiadiazoline derivatives enhance their capability to scavenge free radicals and exhibit antibacterial effects against various strains, including Staphylococcus aureus and Escherichia coli, showcasing their potential in treating oxidative stress-related conditions and infections (Al-Khazragie et al., 2022).

• Cancer Therapy Applications : The compound's derivatives have been explored for their anticancer activities, with specific focus on their ability to inhibit key enzymes or pathways involved in cancer progression. Some derivatives have shown promise in cytotoxicity assays against breast cancer cell lines, suggesting their potential use in designing new anticancer drugs (Abu-Melha, 2021).